Cas no 494771-68-5 (5-Bromo-2-(cyclopentyloxy)pyridine)

• Product Name: 5-Bromo-2-(cyclopentyloxy)pyridine
• CAS No: 494771-68-5
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD13190753
• CID: 1533537
• PubChem ID: 21914353
• Update Time: 2025-10-19

5-Bromo-2-(cyclopentyloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-bromo-2-(cyclopentyloxy)-
• 3-Bromo-6-(cyclopentoxy)pyridine
• MFCD13190753
• 5-bromo-2-cyclopentyloxypyridine
• SCHEMBL1928105
• 5-bromo-2-cyclopentoxypyridine
• ZCTNUTZJUDVPOD-UHFFFAOYSA-N
• CS-0308340
• Z808608346
• DB-413592
• 494771-68-5
• TQP0366
• 5-bromo-2-(cyclopentyloxy)pyridine
• AKOS010633744
• EN300-116174
• 5-Bromo-2-(cyclopentyloxy)pyridine

• MDL： MFCD13190753
• Inchi： 1S/C10H12BrNO/c11-8-5-6-10(12-7-8)13-9-3-1-2-4-9/h5-7,9H,1-4H2
• InChI Key： ZCTNUTZJUDVPOD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OC1CCCC1

Computed Properties

• Exact Mass: 241.01026
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Bromo-2-(cyclopentyloxy)pyridine

5-Bromo-2-(cyclopentyloxy)pyridine (CAS No. 494771-68-5): An Overview and Recent Advances

5-Bromo-2-(cyclopentyloxy)pyridine (CAS No. 494771-68-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique brominated pyridine core and cyclopentyloxy substituent, offers a range of potential applications in drug discovery and development. This article provides a comprehensive overview of 5-Bromo-2-(cyclopentyloxy)pyridine, including its chemical properties, synthesis methods, biological activities, and recent advancements in its use.

Chemical Properties and Structure

5-Bromo-2-(cyclopentyloxy)pyridine is a brominated pyridine derivative with the molecular formula C₁₁H₁₃BrNO. Its molecular weight is 253.13 g/mol. The compound features a pyridine ring with a bromine atom at the 5-position and a cyclopentyloxy group at the 2-position. The presence of the bromine atom and the cyclopentyloxy substituent imparts unique chemical properties to this molecule, making it an attractive candidate for various chemical reactions and biological studies.

The cyclopentyloxy group is known for its ability to enhance lipophilicity, which can improve the cell membrane permeability of molecules. This property is particularly valuable in drug design, where enhancing the bioavailability of compounds is crucial for their therapeutic efficacy. The bromine atom, on the other hand, can serve as a versatile functional group for further chemical modifications, such as cross-coupling reactions to introduce other functional groups or to form complex molecular architectures.

Synthesis Methods

The synthesis of 5-Bromo-2-(cyclopentyloxy)pyridine has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-chloropyridine with cyclopentanol in the presence of a base to form 2-(cyclopentyloxy)pyridine, followed by bromination at the 5-position using N-bromosuccinimide (NBS) or other brominating agents. This method is widely used due to its high yield and operational simplicity.

Another synthetic route involves the direct bromination of 2-(cyclopentyloxy)pyridine using elemental bromine or other brominating reagents. This method can be more challenging due to the potential for side reactions and lower yields, but it offers an alternative pathway for large-scale production.

Biological Activities

5-Bromo-2-(cyclopentyloxy)pyridine has shown promising biological activities in various assays, making it a valuable lead compound for drug discovery. One of its notable properties is its ability to modulate specific biological targets, such as enzymes and receptors. For example, recent studies have demonstrated that this compound can act as an inhibitor of certain kinases, which are key enzymes involved in cellular signaling pathways and disease processes.

In addition to its enzymatic inhibition properties, 5-Bromo-2-(cyclopentyloxy)pyridine has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines in immune cells, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Recent Advances

The potential clinical applications of 5-Bromo-2-(cyclopentyloxy)pyridine are currently being explored through preclinical and early-stage clinical trials. One area of focus is its use as a therapeutic agent for cancer treatment. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to cancer research, there is growing interest in using 5-Bromo-2-(cyclopentyloxy)pyridine for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Recent studies have indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic protein species, which are hallmark features of these diseases.

Conclusion

5-Bromo-2-(cyclopentyloxy)pyridine (CAS No. 494771-68-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, characterized by a brominated pyridine core and a cyclopentyloxy substituent, provides valuable opportunities for further chemical modifications and biological investigations. Recent advancements in its synthesis methods and biological activities highlight its potential as a lead compound for drug discovery and development. As research continues to uncover new insights into its properties and applications, 5-Bromo-2-(cyclopentyloxy)pyridine is poised to play an important role in advancing our understanding of various diseases and developing novel therapeutic strategies.